Cas no 2171270-79-2 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopropanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopropanoic acid
• CAS No: 2171270-79-2
• MF: C₂₁H₂₀F₂N₂O₅
• MW: 418.390712738037
• CID: 5793591
• PubChem ID: 165536839
• Update Time: 2025-10-29

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]propanoic acid
• 2171270-79-2
• EN300-1513782
• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopropanoic acid

• Inchi： 1S/C21H20F2N2O5/c1-12(18(26)27)25-19(28)21(22,23)11-24-20(29)30-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17H,10-11H2,1H3,(H,24,29)(H,25,28)(H,26,27)/t12-/m1/s1
• InChI Key： QRGSPFRKYOQXTD-GFCCVEGCSA-N
• SMILES： FC(C(N[C@@H](C(=O)O)C)=O)(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 418.13402807g/mol
• Monoisotopic Mass: 418.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopropanoic acid

Comprehensive Overview of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopropanoic acid (CAS No. 2171270-79-2)

The compound (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopropanoic acid (CAS No. 2171270-79-2) is a specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and difluoropropanamide moiety, makes it a valuable building block for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation, particularly in the development of targeted therapies and proteolysis-targeting chimeras (PROTACs).

In recent years, the demand for fluorinated compounds like (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopropanoic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and personalized therapeutics, where such compounds are used to optimize drug candidates. The Fmoc group in this molecule is particularly noteworthy, as it is widely employed in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide-based drug development.

The synthesis and characterization of CAS No. 2171270-79-2 involve advanced chromatographic techniques and spectroscopic methods, including HPLC, NMR, and mass spectrometry. These analytical tools ensure the high purity required for biopharmaceutical applications. Notably, the difluorinated backbone of this compound contributes to its resistance to enzymatic degradation, a property highly sought after in the design of long-acting therapeutics and diagnostic probes.

From a commercial perspective, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopropanoic acid is categorized as a high-value fine chemical, with suppliers emphasizing its use in research-grade reagents and GMP-compliant production. The compound's relevance to COVID-19-related research has also been explored, as fluorinated analogs are being investigated for their potential to modulate viral protease inhibitors. However, its primary applications remain in oncological research and neurodegenerative disease studies, where modified amino acids play crucial roles in peptide-based drug delivery systems.

Environmental and safety considerations for CAS No. 2171270-79-2 follow standard laboratory protocols for fluoroorganic compounds. While not classified as hazardous under current regulations, proper handling with personal protective equipment (PPE) is recommended due to its potential irritant properties. The compound's stability under various pH conditions makes it suitable for diverse formulation studies, particularly in oral drug delivery applications where pH-sensitive carriers are employed.

Future research directions for (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopropanoic acid may focus on its incorporation into smart biomaterials and responsive drug release systems. The intersection of computational chemistry and machine learning in predicting its behavior in biological systems represents another exciting frontier. As the pharmaceutical industry continues to prioritize green chemistry approaches, sustainable synthesis methods for this Fmoc-protected derivative will likely gain attention, potentially involving biocatalysis or flow chemistry techniques.